Cas no 61828-04-4 (1-Phenyl-tricosan)

• Product Name: 1-Phenyl-tricosan
• CAS No: 61828-04-4
• MF: C₂₉H₅₂
• MW: 400.723189353943
• CID: 2026889
• PubChem ID: 14228592
• Update Time: 2025-04-21

1-Phenyl-tricosan Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-tricosan
• 1-phenyl-tricosane
• tricosyl-benzene
• tricosylbenzene
• Trikosylbenzol
• 61828-04-4
• DTXSID301316940

• Inchi： 1S/C29H52/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-26-29-27-24-22-25-28-29/h22,24-25,27-28H,2-21,23,26H2,1H3
• InChI Key： MGPABNIRLWRQFF-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 400.406901659g/mol
• Monoisotopic Mass: 400.406901659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives